2-(5-(benzofuran-2-yl)isoxazol-3-yl)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C18H14N2O4/c21-18(19-11-14-5-3-7-22-14)10-13-9-17(24-20-13)16-8-12-4-1-2-6-15(12)23-16/h1-9H,10-11H2,(H,19,21)
• InChI Key: KLBIYCIHJXFNBA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C3=CC(=NO3)CC(=O)NCC4=CC=CO4
• Molecular Formula: C18H14N2O4
• Molecular Weight: 322.3 g/mol
• CAS No.: 1105218-63-0

Description

2-(5-(benzofuran-2-yl)isoxazol-3-yl)-N-(furan-2-ylmethyl)acetamide, commonly known as BIA, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a synthetic compound that was first synthesized in the laboratory and has since been used in various studies to understand its mechanism of action, biochemical and physiological effects, and potential future directions.

Scientific Research Applications

Synthetic Chemistry Applications

A study by Yıldırım and Cetin (2008) detailed the synthesis of acetamide, isoxazolidine, and isoxazoline derivatives through 1,3-dipolar cycloaddition reactions, highlighting their potential as corrosion inhibitors. The synthesized compounds exhibited promising inhibition efficiencies, suggesting their application in protecting materials from corrosion in acidic and oil medium environments (Yıldırım & Cetin, 2008).

Biological Activities

Research has focused on the synthesis of benzofuran-acetamide scaffolds for their potential anticonvulsant properties. Shakya et al. (2016) synthesized a series of N-(2-(benzoyl/4-chlorobenzoyl)-benzofuran-3-yl)-2-(substituted)-acetamide derivatives, revealing that some compounds exhibited comparable anticonvulsant potency to phenytoin. This indicates their utility in developing new therapeutic agents for epilepsy (Shakya et al., 2016).

Material Science

In the domain of material science, the photochemical reactivities of furan derivatives have been explored for creating photochromic materials. Aiken et al. (2014) synthesized 5-hydroxy substituted naphthofurans and naphthothiazoles, which upon UV-irradiation form photochromic benzochromenes, suggesting their application in optical materials and devices (Aiken et al., 2014).

Antioxidative and Anti-inflammatory Properties

Makkar and Chakraborty (2018) isolated novel furanyl derivatives from the red seaweed Gracilaria opuntia, exhibiting significant antioxidative and anti-inflammatory activities. These compounds could be promising for pharmaceutical applications, indicating the broad therapeutic potential of furan and benzofuran derivatives in treating inflammation and oxidative stress-related conditions (Makkar & Chakraborty, 2018).